Cas no 125796-67-0 (Benzene,1-[4-(2-ethylbutyl)phenoxy]-3-propoxy-)

• Product Name: Benzene,1-[4-(2-ethylbutyl)phenoxy]-3-propoxy-
• CAS No: 125796-67-0
• MF: C₂₁H₂₈O₂
• MW: 312.445826530457
• CID: 221880
• PubChem ID: 183734
• Update Time: 2025-04-19

Benzene,1-[4-(2-ethylbutyl)phenoxy]-3-propoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-[4-(2-ethylbutyl)phenoxy]-3-propoxy-
• 1-(2-ethylbutyl)-4-(3-propoxyphenoxy)benzene
• DTXSID70154903
• Benzene, 1-(4-(2-ethylbutyl)phenoxy)-3-propoxy-
• 125796-67-0

• Inchi： 1S/C21H28O2/c1-4-14-22-20-8-7-9-21(16-20)23-19-12-10-18(11-13-19)15-17(5-2)6-3/h7-13,16-17H,4-6,14-15H2,1-3H3
• InChI Key： MZWSQUIBEVSKTC-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C=1)OCCC)C1C=CC(=CC=1)CC(CC)CC

Computed Properties

• Exact Mass: 312.20904
• Monoisotopic Mass: 312.209
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 9
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 0.987
• Boiling Point: 408.2°C at 760 mmHg
• Flash Point: 139.1°C
• Refractive Index: 1.523
• PSA: 18.46